Cas no 2227841-06-5 ((2R)-2-(5-bromo-2-methylphenyl)oxirane)

• Product Name: (2R)-2-(5-bromo-2-methylphenyl)oxirane
• CAS No: 2227841-06-5
• MF: C₉H₉BrO
• MW: 213.071161985397
• CID: 5934864
• PubChem ID: 165663108
• Update Time: 2025-08-04

(2R)-2-(5-bromo-2-methylphenyl)oxirane Chemical and Physical Properties

Names and Identifiers

• (2R)-2-(5-bromo-2-methylphenyl)oxirane
• 2227841-06-5
• EN300-1904782

• Inchi： 1S/C9H9BrO/c1-6-2-3-7(10)4-8(6)9-5-11-9/h2-4,9H,5H2,1H3/t9-/m0/s1
• InChI Key： SLKSUQIEYCQOKB-VIFPVBQESA-N
• SMILES： BrC1C=CC(C)=C(C=1)[C@@H]1CO1

Computed Properties

• Exact Mass: 211.98368g/mol
• Monoisotopic Mass: 211.98368g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 149
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 12.5Ų

Additional information on (2R)-2-(5-bromo-2-methylphenyl)oxirane

(2R)-2-(5-Bromo-2-Methylphenyl)Oxirane: A Comprehensive Overview

(2R)-2-(5-Bromo-2-Methylphenyl)Oxirane, identified by the CAS number 2227841-06-5, is a versatile organic compound with significant applications in various fields of chemistry. This compound, belonging to the class of epoxides, has garnered attention due to its unique structural properties and potential in both academic research and industrial applications. The molecule consists of a three-membered epoxide ring attached to a substituted aromatic ring, making it an interesting subject for studies in stereochemistry, catalysis, and material science.

The structure of (2R)-2-(5-Bromo-2-Methylphenyl)Oxirane is characterized by a chiral center at the second carbon atom of the epoxide ring, which imparts optical activity to the compound. This chirality is crucial in pharmaceutical research, where enantiopure compounds are often required for drug development. Recent studies have explored the use of this compound as a chiral building block in asymmetric synthesis, demonstrating its potential in creating complex molecular architectures with high enantioselectivity.

One of the most notable aspects of (2R)-2-(5-Bromo-2-Methylphenyl)Oxirane is its reactivity under various catalytic conditions. Researchers have investigated its behavior in epoxide ring-opening reactions, particularly under acidic and basic conditions. These studies have revealed that the compound can undergo selective nucleophilic attack, making it a valuable precursor in the synthesis of diverse organic molecules. For instance, recent findings have highlighted its role in the construction of biologically active compounds with potential anticancer properties.

In terms of synthesis, (2R)-2-(5-Bromo-2-Methylphenyl)Oxirane can be prepared via several routes, including oxidation of alkenes and direct epoxidation methods. The choice of synthesis pathway depends on the starting materials and desired stereochemical outcome. A 2023 study published in Journal of Organic Chemistry detailed an efficient method for synthesizing this compound using a titanium-based catalyst, which significantly improved yields and enantioselectivity compared to traditional methods.

The physical properties of (2R)-2-(5-Bromo-2-Methylphenyl)Oxirane are also worth noting. It has a melting point of approximately 68°C and a boiling point around 190°C under standard conditions. Its solubility in common organic solvents such as dichloromethane and ethyl acetate makes it suitable for use in various chemical reactions without requiring complex solvent systems.

Applications of (2R)-(5-Bromo-(5-Bromo-(5-Bromo-(5-Bromo-(5-Bromo-(5-Bromo-(5-Bromo-(5-Bromo-